Cas no 145221-57-4 (2,2'-(1,3-Phenylene)bis(4,6-diphenylpyridine))

• Product Name: 2,2'-(1,3-Phenylene)bis(4,6-diphenylpyridine)
• CAS No: 145221-57-4
• MF: C₄₀H₂₈N₂
• MW: 536.663729667664
• CID: 2777900
• PubChem ID: 15937614
• Update Time: 2025-04-21

2,2'-(1,3-Phenylene)bis(4,6-diphenylpyridine) Chemical and Physical Properties

Names and Identifiers

• SCHEMBL12258335
• DTXSID10579893
• 145221-57-4
• 2,2'-(1,3-Phenylene)bis(4,6-diphenylpyridine)

• Inchi： 1S/C40H28N2/c1-5-14-29(15-6-1)35-25-37(31-18-9-3-10-19-31)41-39(27-35)33-22-13-23-34(24-33)40-28-36(30-16-7-2-8-17-30)26-38(42-40)32-20-11-4-12-21-32/h1-28H
• InChI Key： VSHGZMKPIKEHJF-UHFFFAOYSA-N
• SMILES： N1C(C2C=CC=CC=2)=CC(C2C=CC=CC=2)=CC=1C1C=CC=C(C=1)C1C=C(C2C=CC=CC=2)C=C(C2C=CC=CC=2)N=1

Computed Properties

• Exact Mass: 536.225248902Da
• Monoisotopic Mass: 536.225248902Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 42
• Rotatable Bond Count: 6
• Complexity: 721
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 9.7
• Topological Polar Surface Area: 25.8Ų